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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702 Get Quote

Disclaimer: Specific safety data for 1,1-Diethoxypropane-d10 is not readily available. The

following information is based on the Safety Data Sheet (SDS) and chemical properties of its

non-deuterated analogue, 1,1-Diethoxypropane (CAS: 4744-08-5). It is generally expected that

the deuterated form will have similar, but not identical, physical and chemical properties.

Toxicological properties are also expected to be similar, but differences in metabolic rates due

to the kinetic isotope effect could lead to variations in toxicity. This guide should be used for

informational purposes, and a substance-specific risk assessment should always be conducted

before handling.

Section 1: Chemical and Physical Properties
The physical and chemical properties of 1,1-Diethoxypropane are crucial for understanding its

behavior and potential hazards.
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Property Value Reference

Molecular Formula C7H16O2 [1]

Molecular Weight 132.20 g/mol [1][2]

Appearance Colorless clear liquid (est) [3]

Boiling Point 122.8 °C at 760 mmHg [1]

Flash Point 12.8 °C (55.0 °F) [1][3]

Density 0.841 g/cm³ [1]

Vapor Pressure 16.5 mmHg at 25°C [1]

Refractive Index n20/D 1.389 (lit.) [1]

Storage Temperature Flammables area [1]

Section 2: Hazard Identification and Classification
1,1-Diethoxypropane is classified as a highly flammable liquid and vapor.

Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour

Signal Word: Danger[4][5]

GHS Pictograms:

Flame

Precautionary Statements:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[4]

[5] Keep container tightly closed.[4][5] Ground/bond container and receiving equipment.[4][5]

Use explosion-proof electrical/ventilating/lighting equipment.[4][5] Use only non-sparking
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tools.[4][5] Take precautionary measures against static discharge.[4][5] Wear protective

gloves/eye protection/face protection.[4]

Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[4][5] In case of fire: Use appropriate media to extinguish.[4]

Storage: Store in a well-ventilated place. Keep cool.[4][5]

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.[4]

Section 3: Toxicological Information
Detailed toxicological studies for 1,1-Diethoxypropane are limited. The available information

suggests low acute toxicity.

Effect Observation Reference

Acute Toxicity Not available [4]

Skin Corrosion/Irritation
Prolonged skin contact may

cause temporary irritation.
[4]

Serious Eye Damage/Irritation
Direct contact with eyes may

cause temporary irritation.[4]

Respiratory or Skin

Sensitization

Not expected to be a

respiratory or skin sensitizer.
[4]

Germ Cell Mutagenicity

No data available to indicate

product or any components

present at greater than 0.1%

are mutagenic or genotoxic.

[4]

Carcinogenicity

Not considered to be a

carcinogen by IARC, ACGIH,

NTP, or OSHA.

[4]
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Section 4: Experimental Protocols (General
Handling and Emergency Procedures)
Specific experimental protocols for safety testing of 1,1-Diethoxypropane-d10 are not

available in the provided search results. However, the SDS for the non-deuterated analogue

outlines standard procedures for safe handling and emergency response, which can be

adapted as a basis for a laboratory protocol.

4.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side shields or goggles.[4]

Skin Protection: Wear appropriate chemical resistant gloves.[4] The specific glove material

should be selected based on the breakthrough time and permeation rate for the substance.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[5]

Body Protection: Wear fire/flame resistant and impervious clothing.[5]

4.2 Handling and Storage

Handling: Handle in a well-ventilated place.[5] Keep away from heat, sparks, and open

flames.[4] Use non-sparking tools and explosion-proof equipment.[4] All equipment used

when handling the product must be grounded to prevent static discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Store in a flammables area.[1]

4.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[5] Remove all sources of ignition.

[5] Wear appropriate protective equipment.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the chemical enter drains.[5]
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Methods for Cleaning Up: Use a non-combustible absorbent material like vermiculite, sand,

or earth to soak up the product and place it into a container for later disposal.[4]

4.4 First-Aid Measures

If Inhaled: Move the victim into fresh air.[5] If breathing is difficult, give oxygen.[5]

In Case of Skin Contact: Take off contaminated clothing immediately.[5] Wash off with soap

and plenty of water.[5]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes.[5]

If Swallowed: Rinse mouth with water.[5] Do not induce vomiting.[5]

Section 5: Logical Workflow for Hazard Assessment
and Response
The following diagram illustrates a logical workflow for assessing and responding to the

hazards associated with handling a flammable liquid like 1,1-Diethoxypropane.
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Hazard Assessment

Control Measures

Experimental Procedure

Emergency Response

Review SDS for
1,1-Diethoxypropane

Identify Hazards:
- Highly Flammable
- Potential Irritant

Assess Risks:
- Fire/Explosion

- Exposure

Implement Control Measures:
- Fume Hood
- Grounding

- No Ignition Sources

Develop Safety Protocol

Select Appropriate PPE:
- Goggles
- Gloves

- Flame-Retardant Lab Coat

Perform Experiment following
Safe Handling Procedures

Proceed with Work

Spill Occurs Fire Occurs Personnel Exposure

Spill Response:
- Evacuate & Ventilate

- Use Absorbent

Fire Response:
- Use CO2/Dry Chemical

- Cool Containers

Exposure Response:
- Follow First-Aid

- Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for hazard assessment and emergency response for 1,1-

Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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